Cas no 5751-81-5 (Ethyl 5-methylthiophene-2-carboxylate)

• Product Name: Ethyl 5-methylthiophene-2-carboxylate
• CAS No: 5751-81-5
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD06204329
• CID: 1090772
• PubChem ID: 11019293
• Update Time: 2025-04-20

Ethyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methylthiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 5-methyl-, ethyl ester
• LogP
• Ethyl 5-methyl-2-thiophenecarboxylate
• 5-methyl-thiophene-2-carboxylic acid ethyl ester
• NYXZOVWQCSRKMZ-UHFFFAOYSA-N
• AK143680
• 5-methylthiophene-2-carboxylic acid ethyl ester
• 5-Methyl-2-thiophenecarboxylic acid ethyl ester
• SCHEMBL2659566
• DTXSID20452062
• Ethyl5-methylthiophene-2-carboxylate
• AKOS008948182
• MFCD06204329
• 5751-81-5
• 2-carbethoxy-5-methylthiophene
• DS-7707
• A914912
• DA-04739
• O11807

• MDL： MFCD06204329
• Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-5-4-6(2)11-7/h4-5H,3H2,1-2H3
• InChI Key： NYXZOVWQCSRKMZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(=O)OCC

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 2.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 243°C at 760 mmHg
• Flash Point: 129.7±14.3 °C
• Refractive Index: 1.525
• PSA: 26.3

Ethyl 5-methylthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives